Cas no 2034536-38-2 (5-fluoro-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1-benzothiophene-2-carboxamide)

• Product Name: 5-fluoro-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1-benzothiophene-2-carboxamide
• CAS No: 2034536-38-2
• MF: C₁₉H₁₃FN₄OS
• MW: 364.396125555038
• CID: 6271845
• PubChem ID: 122246672
• Update Time: 2025-08-04

5-fluoro-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1-benzothiophene-2-carboxamide
• 2034536-38-2
• AKOS032463944
• F6573-2210
• 5-fluoro-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)benzo[b]thiophene-2-carboxamide
• 5-fluoro-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]-1-benzothiophene-2-carboxamide
• 5-fluoro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}-1-benzothiophene-2-carboxamide

• Inchi： 1S/C19H13FN4OS/c20-14-3-4-16-13(8-14)9-17(26-16)19(25)24-11-15-18(23-7-6-22-15)12-2-1-5-21-10-12/h1-10H,11H2,(H,24,25)
• InChI Key： INTYRBLGALRSRM-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2C(C3C=NC=CC=3)=NC=CN=2)=O)=CC2C=C(C=CC1=2)F

Computed Properties

• Exact Mass: 364.07941039g/mol
• Monoisotopic Mass: 364.07941039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96Ų

Additional information on 5-fluoro-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1-benzothiophene-2-carboxamide

Research Brief on 5-fluoro-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1-benzothiophene-2-carboxamide (CAS: 2034536-38-2)

In recent years, the compound 5-fluoro-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1-benzothiophene-2-carboxamide (CAS: 2034536-38-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiophene and pyrazine scaffold, has shown promising potential as a therapeutic agent, particularly in the modulation of protein-protein interactions and kinase inhibition. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of 5-fluoro-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1-benzothiophene-2-carboxamide involves a multi-step process that leverages modern organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and amide bond formation. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for subsequent biological evaluations. The compound's structural features, such as the fluorine substitution and the pyridine-pyrazine moiety, are believed to contribute to its enhanced binding affinity and metabolic stability.

Biological evaluations of this compound have revealed its potent inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases. In vitro assays demonstrate that 5-fluoro-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1-benzothiophene-2-carboxamide exhibits nanomolar-range IC50 values against specific kinase targets, suggesting its potential as a lead compound for further optimization. Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic profiles, with adequate oral bioavailability and manageable toxicity levels.

Beyond its kinase inhibitory properties, recent research has explored the compound's role in disrupting protein-protein interactions (PPIs) that are often considered "undruggable." For instance, it has been shown to interfere with the binding of certain transcription factors to their co-regulators, opening new avenues for targeting diseases driven by aberrant transcriptional regulation. These findings highlight the versatility of 5-fluoro-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1-benzothiophene-2-carboxamide as a multifunctional scaffold in drug discovery.

Despite these promising results, challenges remain in the development of this compound into a clinically viable drug. Issues such as off-target effects, potential drug-drug interactions, and the need for further structural optimization to enhance selectivity are areas of active investigation. Collaborative efforts between academic researchers and pharmaceutical companies are underway to address these challenges and advance the compound through preclinical development.

In conclusion, 5-fluoro-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}-1-benzothiophene-2-carboxamide (CAS: 2034536-38-2) represents a compelling case study in the intersection of chemical biology and medicinal chemistry. Its dual functionality as a kinase inhibitor and PPI disruptor underscores its potential to address unmet medical needs. Continued research and development efforts will be crucial in translating these early findings into therapeutic breakthroughs.